N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide

• CAS No.: 609796-83-0
• Molecular Formula: C28H31N3O3S2
• Molecular Weight: 521.7 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]acetamide
• InChI: InChI=1S/C28H31N3O3S2/c1-4-5-6-7-10-15-30-27(34)25(36-28(30)35)24-20-11-8-9-12-22(20)31(26(24)33)17-23(32)29-21-16-18(2)13-14-19(21)3/h8-9,11-14,16H,4-7,10,15,17H2,1-3H3,(H,29,32)/b25-24-
• InChI Key: AIWNFYLUNLEODK-IZHYLOQSSA-N
• Isomeric SMILES: CCCCCCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)/SC1=S
• Canonical SMILES: CCCCCCCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=C(C=CC(=C4)C)C)SC1=S

Description

The compound N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide (hereafter referred to as Compound A) is a heterocyclic molecule featuring a fused indole-thiazolidinone core. Key structural elements include:

• A 2,5-dimethylphenyl group attached via an acetamide linker.
• A (3Z)-configured exocyclic double bond connecting the indole and thiazolidinone moieties.
• A 3-heptyl substituent on the thiazolidinone ring, contributing to lipophilicity .

The Z-configuration at the 3-position likely influences molecular conformation and intermolecular interactions, such as hydrogen bonding and π-stacking, which are critical for biological activity .

Biological Activity

N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide is a complex organic compound that has garnered attention due to its potential biological activities. This compound features a unique structural arrangement that combines several active moieties, making it a candidate for various pharmacological applications. This article delves into its biological activity, synthesis, and potential therapeutic implications based on recent research findings.

Chemical Structure and Properties

The compound can be described structurally as follows:

• Chemical Formula : C₁₉H₂₃N₃O₃S
• IUPAC Name : N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide
• CAS Number : 617694-11-8

This compound incorporates a dimethylphenyl group , an indole moiety , and a thiazolidin derivative , which contribute to its diverse biological activities.

Antimicrobial Properties

Preliminary studies indicate that N-(2,5-dimethylphenyl)-2-[(3Z)-3-(3-heptyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide exhibits notable antimicrobial activity. This is particularly significant given the rising concern over antibiotic resistance. In vitro tests have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Bacterial Strain	Inhibition Zone (mm)	Activity Index (%)
E. coli	20	85
S. aureus	22	90

These results suggest that the compound could serve as a lead for developing new antimicrobial agents.

Anticancer Activity

Research has also pointed to the potential anticancer properties of this compound. Studies involving cancer cell lines have shown that it can inhibit cell proliferation and induce apoptosis in several types of cancer cells, including colorectal and lung cancer cells.

Case Study: HT29 Adenocarcinoma Cells

A study conducted on HT29 adenocarcinoma cells revealed that treatment with N-(2,5-dimethylphenyl)-2-acetamide resulted in a significant reduction in cell viability:

Concentration (µM)	Cell Viability (%)
10	75
25	50
50	30

The mechanism of action appears to involve the modulation of key signaling pathways associated with cell survival and apoptosis.

Anti-inflammatory Effects

In addition to its antimicrobial and anticancer properties, this compound has shown promise in reducing inflammation. In vitro assays indicated that it can inhibit the production of pro-inflammatory cytokines in activated macrophages, suggesting potential applications in treating inflammatory diseases.

Synthesis of N-(2,5-dimethylphenyl)-2-acetamide

The synthesis of this compound typically involves multi-step synthetic routes:

• Formation of Thiazolidin Derivative : The initial step involves the reaction of appropriate thiazolidine precursors under controlled conditions.
• Indole Modification : Subsequent reactions modify the indole structure to incorporate the desired functional groups.
• Final Acetylation : The final step involves acetylation to yield the target compound.

Each step requires careful optimization to ensure high yield and purity.

Comparison with Similar Compounds

Substituent Variations in the Phenyl Group

Compound B (CAS 618076-12-3: N-(2,6-dimethylphenyl)-2-[(3Z)-3-(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]acetamide) shares the indole-thiazolidinone-acetamide backbone but differs in:

• Phenyl substitution : 2,6-dimethyl vs. 2,5-dimethyl in Compound A.
• Thiazolidinone alkyl chain: 3-isobutyl vs. 3-heptyl in Compound A .

Impact of Differences :

• The shorter isobutyl chain in Compound B reduces lipophilicity (lower logP) compared to the heptyl chain in Compound A, which may affect membrane permeability and metabolic stability .

Thiazolidinone and Indole Modifications

Other analogs include indole-oxadiazole hybrids (e.g., 2-(1H-Indol-3-yl-methyl)-1,3,4-oxadiazole-5-thiol), which replace the thiazolidinone with an oxadiazole ring.

Pharmacological Implications

• Thioxo Group : The 2-thioxo moiety in Compound A and B acts as a hydrogen bond acceptor, critical for binding to kinases or proteases. This feature is absent in oxadiazole-based analogs .
• Heptyl Chain : The long alkyl chain in Compound A may enhance CYP450-mediated metabolism compared to shorter chains, affecting pharmacokinetics .

Structural and Functional Data Table

Parameter	Compound A	Compound B (CAS 618076-12-3)	Indole-Oxadiazole Hybrid
Core Structure	Indole-thiazolidinone-acetamide	Indole-thiazolidinone-acetamide	Indole-oxadiazole-thioacetamide
Phenyl Substituent	2,5-dimethyl	2,6-dimethyl	N/A
Alkyl Chain	3-heptyl (C7)	3-isobutyl (C4)	N/A
Key Functional Group	2-thioxo-thiazolidinone	2-thioxo-thiazolidinone	Oxadiazole-thiol
logP (Predicted)	~5.2 (high lipophilicity)	~3.8 (moderate lipophilicity)	~2.5 (low lipophilicity)
Potential Targets	Kinases, antimicrobial agents	Kinases, anti-inflammatory agents	Antibacterial enzymes